Cas no 1172957-19-5 (5-4-(2-fluorophenyl)piperazine-1-carbonyl-N-(pyridin-3-yl)methylfuran-2-sulfonamide)

• Product Name: 5-4-(2-fluorophenyl)piperazine-1-carbonyl-N-(pyridin-3-yl)methylfuran-2-sulfonamide
• CAS No: 1172957-19-5
• MF: C₂₁H₂₁FN₄O₄S
• MW: 444.479246854782
• CID: 6566322
• Update Time: 2025-06-09

5-4-(2-fluorophenyl)piperazine-1-carbonyl-N-(pyridin-3-yl)methylfuran-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-4-(2-fluorophenyl)piperazine-1-carbonyl-N-(pyridin-3-yl)methylfuran-2-sulfonamide
• 5-[4-(2-fluorophenyl)piperazine-1-carbonyl]-N-(pyridin-3-ylmethyl)furan-2-sulfonamide

• Inchi： 1S/C21H21FN4O4S/c22-17-5-1-2-6-18(17)25-10-12-26(13-11-25)21(27)19-7-8-20(30-19)31(28,29)24-15-16-4-3-9-23-14-16/h1-9,14,24H,10-13,15H2
• InChI Key： JQXLTMARCDHEJY-UHFFFAOYSA-N
• SMILES： O1C(C(N2CCN(C3=CC=CC=C3F)CC2)=O)=CC=C1S(NCC1=CC=CN=C1)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 5-4-(2-fluorophenyl)piperazine-1-carbonyl-N-(pyridin-3-yl)methylfuran-2-sulfonamide

Research Brief on 5-4-(2-fluorophenyl)piperazine-1-carbonyl-N-(pyridin-3-yl)methylfuran-2-sulfonamide (CAS: 1172957-19-5)

The compound 5-4-(2-fluorophenyl)piperazine-1-carbonyl-N-(pyridin-3-yl)methylfuran-2-sulfonamide (CAS: 1172957-19-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this molecule, focusing on its synthesis, pharmacological properties, and potential clinical implications.

Recent studies have highlighted the role of this compound as a potent modulator of specific biological targets, particularly in the context of neurological and oncological disorders. Its unique chemical structure, featuring a furan-2-sulfonamide core linked to a fluorophenylpiperazine moiety, enables selective interaction with key enzymes and receptors. Researchers have employed advanced computational modeling and in vitro assays to elucidate its binding affinity and mechanism of action.

One of the most promising aspects of 5-4-(2-fluorophenyl)piperazine-1-carbonyl-N-(pyridin-3-yl)methylfuran-2-sulfonamide is its potential as a kinase inhibitor. Preliminary data from cell-based assays suggest that it exhibits high selectivity for certain kinase isoforms, which are often dysregulated in cancers. This selectivity could minimize off-target effects, a common challenge in kinase inhibitor development. Further, its pharmacokinetic profile, as reported in recent animal studies, indicates favorable bioavailability and metabolic stability.

In addition to its oncological applications, this compound has shown promise in neurological research. Early-stage studies suggest that it may modulate neurotransmitter systems, particularly those involving serotonin and dopamine receptors. This dual functionality positions it as a candidate for treating complex disorders such as depression and Parkinson's disease. However, more extensive preclinical and clinical trials are needed to validate these findings.

The synthesis of 5-4-(2-fluorophenyl)piperazine-1-carbonyl-N-(pyridin-3-yl)methylfuran-2-sulfonamide has also been optimized in recent years. Novel synthetic routes have been developed to improve yield and purity, addressing previous challenges in large-scale production. These advancements are critical for facilitating further research and potential commercialization.

Despite these promising developments, challenges remain. The compound's long-term safety profile and potential side effects are not yet fully understood. Additionally, its interactions with other drugs and biological systems require further investigation. Future research should focus on comprehensive toxicology studies and the development of derivative compounds to enhance efficacy and reduce toxicity.

In conclusion, 5-4-(2-fluorophenyl)piperazine-1-carbonyl-N-(pyridin-3-yl)methylfuran-2-sulfonamide represents a compelling area of research in chemical biology and medicinal chemistry. Its multifaceted pharmacological properties and optimized synthesis pathways make it a valuable candidate for further development. Continued investment in research and collaboration across academia and industry will be essential to unlock its full therapeutic potential.